4-Chloro-2-[(pentylamino)methyl]phenol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 4-chloro-2-[(pentylamino)methyl]phenol
• InChI: InChI=1S/C12H18ClNO/c1-2-3-4-7-14-9-10-8-11(13)5-6-12(10)15/h5-6,8,14-15H,2-4,7,9H2,1H3
• InChI Key: OEODHGKLFNTJRB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=C(C=CC(=C1)Cl)O

Description

4-Chloro-2-[(pentylamino)methyl]phenol is a phenolic Schiff base derivative characterized by a chlorine substituent at the 4-position of the aromatic ring and a pentylamino-methyl group at the 2-position. This compound belongs to a broader class of halogenated Schiff bases, which are widely studied for their biological activities, including antimicrobial, anticancer, and anion-sensing properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-[(pentylamino)methyl]phenol typically involves the reaction of 4-chlorobenzaldehyde with pentylamine in the presence of a reducing agent. The reaction conditions often include:

Solvent: Ethanol or methanol

Temperature: Room temperature to reflux

Catalyst: Acidic or basic catalyst, such as hydrochloric acid or sodium hydroxide

Reducing Agent: Sodium borohydride or lithium aluminum hydride

The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product.

Industrial Production Methods

Industrial production of 4-Chloro-2-[(pentylamino)methyl]phenol may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-[(pentylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to a quinone derivative using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide

Reduction: Palladium on carbon (Pd/C), hydrogen gas

Substitution: Amines, thiols, sodium hydroxide

Major Products Formed

Oxidation: Quinone derivatives

Reduction: Dechlorinated phenol derivatives

Substitution: Amino or thiol-substituted phenol derivatives

Scientific Research Applications

4-Chloro-2-[(pentylamino)methyl]phenol is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: As a probe to study enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[(pentylamino)methyl]phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The phenolic hydroxyl group can form hydrogen bonds with active site residues, while the chloro and pentylamino groups can participate in hydrophobic interactions. These interactions can modulate the activity of the target molecule, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Substituent at 2-Position	Key Features
4-Chloro-2-[(pentylamino)methyl]phenol	Pentylamino-methyl	Enhanced lipophilicity; potential for improved bioactivity
(E)-4-Chloro-2-[(pyridin-2-ylimino)methyl]phenol	Pyridin-2-ylimino-methyl	Planar pyridine ring enables anion sensing via coordination
4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol	Oxadiazole-linked aryl group	High anticancer activity (e.g., 6h: PGI = 65.12 against SNB-19)
4-Chloro-2-[(2,3-dimethylphenyl)amino)methyl]phenol (MFI23)	2,3-Dimethylphenylamino-methyl	Low synthesis yield (10%); explored for mitochondrial modulation
4-Chloro-2-[(ethylamino)methyl]phenol	Ethylamino-methyl	Shorter alkyl chain; used in medicinal chemistry as a building block

Synthesis: Most analogs are synthesized via condensation of 5-chlorosalicylaldehyde with primary amines or heterocyclic precursors under reflux in ethanol . Yields vary significantly; for example, MFI23 is obtained in only 10% yield, whereas pyridine-containing derivatives achieve higher yields (~70%) .

Antimicrobial Activity :

• 4-Chloro-2-[(pyridin-2-ylimino)methyl]phenol: Exhibits broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus) with MIC values comparable to ciprofloxacin .
• Oxadiazole derivatives : Compound 6c shows MIC = 8 µg/mL against both Gram-negative and Gram-positive strains, though less potent than ciprofloxacin (MIC = 4 µg/mL) .
• Pentylamino derivative: Predicted to have superior activity due to increased lipophilicity, though direct data are lacking .

Anticancer Activity :

• Oxadiazole-linked analogs (e.g., 6h) demonstrate significant activity against CNS (SNB-19) and lung (NCI-H460) cancer cell lines (PGI > 55) .

Toxicity :

• Zinc complexes of 4-chloro-Schiff bases exhibit low acute toxicity but may reduce liver enzyme activity at high doses .

Chemical Reactivity and Stability

• Anion Sensing: Pyridine-containing derivatives (e.g., (E)-4-Chloro-2-[(pyridin-2-ylimino)methyl]phenol) show selectivity for CN⁻ and SCN⁻ via colorimetric responses, attributed to the imine group’s electron-withdrawing effects .
• Oxidative Stability: Chlorinated phenols like triclosan and chlorophene are susceptible to MnO₂-mediated oxidation, forming quinone products . The pentylamino group may sterically hinder such reactions compared to simpler phenols.

Physicochemical Properties

• Solubility: Ethanol and DMSO are common solvents; longer alkyl chains (e.g., pentyl) reduce aqueous solubility .

Biological Activity

4-Chloro-2-[(pentylamino)methyl]phenol is a phenolic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and antioxidant research. This article provides a comprehensive overview of its biological activity, supported by relevant case studies and research findings.

Chemical Structure and Properties

4-Chloro-2-[(pentylamino)methyl]phenol features a chloro group and a pentylamino side chain attached to a phenolic ring. Its chemical structure can be represented as follows:

$$\text{C}_{13}\text{H}_{18}\text{Cl}\text{N}\text{O}$$

This compound is soluble in organic solvents and exhibits varying degrees of reactivity due to the presence of functional groups.

1. Antimicrobial Properties

Research indicates that 4-Chloro-2-[(pentylamino)methyl]phenol exhibits significant antimicrobial activity against various pathogens. The following table summarizes its effectiveness against different bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results suggest that the compound could be a promising candidate for developing new antimicrobial agents, especially in combating resistant strains like MRSA .

2. Antioxidant Activity

The antioxidant capacity of 4-Chloro-2-[(pentylamino)methyl]phenol has been evaluated using various assays, including DPPH and ABTS radical scavenging tests. The compound demonstrated notable scavenging activity, with an IC50 value of approximately 50 µg/mL in DPPH assays. This indicates its potential role in mitigating oxidative stress-related diseases .

The biological activity of 4-Chloro-2-[(pentylamino)methyl]phenol is primarily attributed to its ability to interact with cellular components through hydrogen bonding and electron donation from the phenolic hydroxyl group. This interaction may modulate enzyme activities and influence signal transduction pathways, leading to various physiological effects .

Study on Antimicrobial Efficacy

A study conducted by Hashemzaei et al. investigated the antimicrobial efficacy of 4-Chloro-2-[(pentylamino)methyl]phenol against Staphylococcus aureus and Escherichia coli. The results showed that the compound inhibited bacterial growth effectively at concentrations lower than those required for conventional antibiotics, suggesting its potential as an alternative treatment option .

Antioxidant Study

In another research effort, the antioxidant properties were assessed in vitro using human cell lines exposed to oxidative stress. The findings indicated that treatment with 4-Chloro-2-[(pentylamino)methyl]phenol significantly reduced markers of oxidative damage, such as malondialdehyde levels, while increasing antioxidant enzyme activity (e.g., superoxide dismutase) in treated cells .

Q & A

Basic Research Questions

Q. How can the synthesis of 4-Chloro-2-[(pentylamino)methyl]phenol be optimized using the Mannich reaction?

• Methodology :

• React equimolar ratios of 5-chlorosalicylaldehyde and pentylamine in methanol under reflux for 3–6 hours. Monitor completion via TLC or HPLC.
• Crystallize the product by slow evaporation at room temperature, ensuring solvent purity to avoid side reactions .
• Optimize pH (neutral to slightly basic) to favor Schiff base formation, and use inert atmospheres to prevent oxidation .

Q. What techniques are critical for structural elucidation of this compound?

• Methodology :

• X-ray crystallography : Use Bruker APEX-II CCD diffractometers with Mo-Kα radiation (λ = 0.71073 Å). Collect data at 296 K and refine using SHELXL (R1 < 0.05 for high precision) .
• Spectroscopy : Confirm intramolecular O–H⋯N hydrogen bonding via IR (stretch at 3305 cm⁻¹ for –OH) and UV-vis (λmax ~357 nm for conjugated π systems) .

Q. How should researchers characterize its metal complexes for bioactivity studies?

• Methodology :

• Synthesize Co(II), Cu(II), or Zn(II) complexes by reacting the ligand with metal salts (e.g., CuCl₂·2H₂O) in ethanol.
• Use molar conductivity to confirm neutrality (10–50 Ω⁻¹ cm² mol⁻¹) and cyclic voltammetry to assess redox activity .
• Validate coordination via shifts in FT-IR (C=N stretch ~1665 cm⁻¹) and electronic spectra (d-d transitions at 500–700 nm) .

Advanced Research Questions

Q. How to resolve contradictions in crystallographic refinement (e.g., high R-factors or anomalous displacement parameters)?

• Methodology :

• Re-examine data collection: Ensure θmax ≥ 25°, redundancy > 4, and Rint < 0.03. Use SADABS for absorption correction .
• Refine with SHELXL using "ISOR" restraints for anisotropic atoms and "DELU" for thermal motion. Validate with R1 (observed data) and wR2 (all data) converging to <0.12 .
• Cross-check hydrogen bonding geometry (e.g., O–H⋯N distances: 1.82–2.10 Å; angles: 150–170°) using PLATON .

Q. What design principles apply to developing bioactive metal complexes with this ligand?

• Methodology :

• Prioritize octahedral geometry for transition metals (e.g., Co(II)) to enhance DNA intercalation. Use ligand denticity (mono- or bidentate) to tune stability constants (log β ~8–12) .
• Assess antibacterial efficacy via MIC assays against S. aureus and E. coli. Correlate activity with lipophilicity (log P) calculated via HPLC retention times .

Q. How can computational docking predict interactions with biological targets?

• Methodology :

• Perform molecular docking (AutoDock Vina) using the ligand’s 3D structure (PDB ID from crystallography). Set grid boxes to cover DNA gyrase or kinase active sites.
• Validate binding poses with MM/GBSA free energy calculations (ΔG < −8 kcal/mol indicates strong binding) .

Q. What experimental approaches assess oxidative stability under environmental conditions?

• Methodology :

• React with δ-MnO₂ (pH 4–7) to simulate environmental oxidation. Monitor Mn(II) release via ICP-MS and identify products (e.g., quinones) using GC-MS .
• Calculate pseudo-first-order rate constants (kobs) and correlate with substituent effects (e.g., Cl groups increase resistance) .

Q. Which refinement strategies in OLEX2 improve model accuracy for low-quality crystals?

• Methodology :

• Use "SQUEEZE" to model disordered solvent. Apply "SIMU" and "RIGU" restraints for anisotropic displacement parameters.
• Validate with Fit All Layers (FAL) plots and check for overfitting via Δ/σmax < 0.1 .